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Compound of Interest

Compound Name: BD-1008 dihydrobromide

Cat. No.: B2803416

For Researchers, Scientists, and Drug Development Professionals

Introduction

BD-1008 dihydrobromide is a potent and selective sigma receptor antagonist, exhibiting high
affinity for the sigma-1 (o1) receptor and moderate selectivity over the sigma-2 (02) receptor.[1]
[2][3][4][5] As a crucial tool in neuroscience and pharmacology research, it is instrumental in
studying the roles of sigma receptors in various physiological and pathological processes,
including addiction, neurotoxicity, and learning and memory.[1][2][4] Proper preparation of BD-
1008 dihydrobromide solutions is critical to ensure experimental reproducibility and accuracy.
These application notes provide detailed protocols for the preparation of stock and working
solutions of BD-1008 dihydrobromide for both in vitro and in vivo studies.

Physicochemical and Binding Properties

A summary of the key physicochemical and binding affinity data for BD-1008 dihydrobromide
is presented in the tables below for easy reference.

Table 1: Physicochemical Properties of BD-1008 Dihydrobromide
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Property Value Reference
N-[2-(3,4-
Dichlorophenyl)ethyl]-N-
Chemical Name methyl-2-(1- [2][6]
pyrrolidinyl)ethylamine
dihydrobromide
CAS Number 138356-09-9 [11[2]31[6][71[8]
Molecular Formula C15H22CI2N2 - 2HBr [2][6]
Molecular Weight 463.08 g/mol [6]
Appearance Solid [2]
Purity >99% [21[7]
Table 2: Binding Affinity of BD-1008 Dihydrobromide
Receptor Target Ki (nM) Reference
Sigma-1 (o1) 2 [L]213]0510e]
Sigma-2 (02) 8 [1]
Dopamine D2 Receptor 1112 [1]
Dopamine Transporter (DAT) >10000 [1]

Solubility and Storage

Proper storage and handling of BD-1008 dihydrobromide are essential to maintain its stability
and activity.

Table 3: Solubility Data for BD-1008 Dihydrobromide
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Solvent Solubility Notes Reference
Water 50 mM - [2][6][8]

50 mg/mL (107.97 Requires sonication;
DMSO _ [1]

mM) hygroscopic

Table 4: Recommended Storage Conditions

Storage .
Form Duration Reference
Temperature
Solid (Powder) -20°C = 4 years (11121191
Stock Solution in
-80°C 6 months [1]
DMSO
Stock Solution in
-20°C 1 month [1]

DMSO

Signaling Pathway

BD-1008 acts as an antagonist at sigma-1 receptors. The sigma-1 receptor is a chaperone
protein located at the endoplasmic reticulum (ER)-mitochondria interface that modulates a
variety of cellular signaling pathways, including calcium signaling, ion channel activity, and
cellular stress responses.[10][11][12][13][14] By blocking the sigma-1 receptor, BD-1008 can
inhibit these downstream effects, making it a valuable tool for investigating the therapeutic
potential of sigma-1 receptor modulation in various diseases.
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Caption: BD-1008 antagonizes the sigma-1 receptor, modulating calcium signaling.

Experimental Protocols
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The following protocols provide a step-by-step guide for the preparation of BD-1008

dihydrobromide solutions.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials:

BD-1008 dihydrobromide (MW: 463.08 g/mol )
Anhydrous or newly opened DMSO (Dimethyl sulfoxide)
Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Ultrasonic bath

Pipettes and sterile filter tips

Procedure:

Weighing the Compound: Accurately weigh the desired amount of BD-1008
dihydrobromide powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.63 mg of the compound. Calculation: 10 mmol/L * 1 L/1000 mL * 463.08 g/mol * 1000
mg/g = 4.63 mg/mL

Dissolution: Add the weighed BD-1008 dihydrobromide to a sterile tube. Using a calibrated
pipette, add the calculated volume of DMSO. For 4.63 mg, add 1 mL of DMSO.

Sonication: Tightly cap the tube and place it in an ultrasonic bath. Sonicate the solution until
the compound is completely dissolved.[1] Note that DMSO is hygroscopic and can absorb
water, which may affect solubility; therefore, use newly opened or anhydrous DMSO.[1]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]
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Protocol 2: Preparation of Working Solutions for In Vitro
Experiments

Materials:

e 10 mM BD-1008 dihydrobromide stock solution in DMSO

o Appropriate cell culture medium or buffer (e.g., DMEM, PBS)

» Sterile tubes and pipette tips

Procedure:

e Thawing the Stock Solution: Thaw the 10 mM stock solution at room temperature.

» Serial Dilution: Perform serial dilutions of the stock solution with the desired cell culture
medium or buffer to achieve the final working concentration.

o Example for a 10 uM working solution: To prepare 1 mL of a 10 uM working solution, add 1
pL of the 10 mM stock solution to 999 uL of the medium/buffer.

o Calculation: V1 = (C2 *Vz2) / C1 = (10 pM * 1000 pL) / 10000 pM =1 pL
e Mixing: Gently vortex or pipette up and down to ensure thorough mixing.

o Application: The freshly prepared working solution is now ready for use in cell-based assays.
Note that if using water as the solvent for the stock solution, it is recommended to filter and
sterilize the working solution with a 0.22 um filter before use.[1]
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Caption: Workflow for preparing BD-1008 dihydrobromide solutions.
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Protocol 3: Preparation of Dosing Solutions for In Vivo
Experiments

Materials:

BD-1008 dihydrobromide powder

Sterile saline (0.9% NacCl) or other appropriate vehicle

Sterile vials

Calibrated analytical balance

Vortex mixer and/or ultrasonic bath

Syringes and needles
Procedure:

¢ Vehicle Selection: Choose a suitable vehicle for administration (e.g., intraperitoneal,
intravenous). Sterile saline is commonly used.

e Calculation of Required Amount: Calculate the total amount of BD-1008 dihydrobromide
needed based on the desired dose (e.g., mg/kg), the weight of the animals, and the dosing
volume.

o Example: For a 10 mg/kg dose in a 25 g mouse with a dosing volume of 10 mL/kg:
= Dose per mouse = 10 mg/kg * 0.025 kg = 0.25 mg
» Concentration of dosing solution = 10 mg/kg / 10 mL/kg = 1 mg/mL

 Dissolution: Weigh the calculated amount of BD-1008 dihydrobromide and dissolve it in the
appropriate volume of sterile vehicle. Sonication may be required to aid dissolution.

« Sterilization: If necessary, filter the final dosing solution through a 0.22 pum syringe filter into a
sterile vial to ensure sterility.
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o Administration: The solution is now ready for administration to the animals.

Concluding Remarks

The protocols outlined in these application notes are intended to serve as a comprehensive
guide for the preparation of BD-1008 dihydrobromide solutions. Adherence to these
guidelines will help ensure the consistency and reliability of experimental results. Researchers
should always consult the specific product datasheet for their batch of BD-1008
dihydrobromide and adhere to all laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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